2,6-Dioxaspiro[4.5]decan-9-one

• IUPAC Name: 2,6-dioxaspiro[4.5]decan-9-one
• InChI: InChI=1S/C8H12O3/c9-7-1-3-11-8(5-7)2-4-10-6-8/h1-6H2
• InChI Key: YCRVIXILGCSMMQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCOC2)CC1=O
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• CAS No.: 1342743-20-7

Description

2,6-Dioxaspiro[4.5]decan-9-one is a chemical compound with the molecular formula C8H12O3. It is a liquid at room temperature.

Synthesis Analysis

The synthesis of this compound can be achieved through a series of chemical reactions. One method involves the use of Wittig’s methodology, reduction, and spiroketalation. The process involves a Corey dideoxygenation at C-8,9, followed by a Barton deoxygenation.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C8H12O3/c9-7-1-3-11-8(5-7)2-4-10-6-8/h1-6H2. This indicates that the compound has 8 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 156.18.

Scientific Research Applications

Synthesis and Chemical Applications

• Bifunctional Synthetic Intermediate : 2,6-Dioxaspiro[4.5]decan-9-one serves as a bifunctional synthetic intermediate widely used in synthesizing organic chemicals, including pharmaceutical intermediates, liquid crystals, and insecticides. A study by Zhang Feng-bao (2006) demonstrated its synthesis via selective deketalization, improving yield and reducing reaction time compared to previous methods (Zhang Feng-bao, 2006).

• Stereoselective Synthesis : B. Ramakrishna and P. Sridhar (2015) developed an efficient method for the stereoselective construction of 1,6-dioxaspiro[4.n]decan-2-one systems from sugar-derived spirocyclopropane carboxylic acids. This method is significant for the total synthesis of dihydro-pyrenolide D (B. Ramakrishna & P. Sridhar, 2015).

• Natural Product Synthesis : Naoki Miyakoshi and Chisato Mukai (2003) utilized 1,6-dioxaspiro[4.5]decane derivatives for the total synthesis of natural products, showcasing its applicability in creating complex organic structures (Naoki Miyakoshi & Chisato Mukai, 2003).

• Spiroketals and Natural Metabolites Synthesis : E. Lawson et al. (1993) explored the bromination and dehydrobromination of simple spiroketals like 1,6-dioxaspiro[4.5]decane, contributing to the synthesis of spiroketal metabolites such as obtusin and neoobtusin (E. Lawson et al., 1993).

Pharmaceutical and Material Science Applications

• Functionalized Spirocyclization : J. Carretero et al. (1994) described a one-step synthesis of differently substituted 1,6-dioxaspiro[4.5]decanes, highlighting its relevance in creating functionally diverse chemical entities (J. Carretero, N. Diaz & J. Rojo, 1994).

• Insect Pheromone Synthesis : Research by I. I. Cubero et al. (1993) utilized 1,6-dioxaspiro[4.5]decane in the synthesis of insect pheromones, demonstrating its utility in ecological and agricultural studies (I. I. Cubero, M. T. Lopez-Espinosa & A. C. Richardson, 1993).

• Enantioselective Synthesis in Pharmaceutical Chemistry : C. Iwata et al. (1988) achieved the enantioselective synthesis of 1,6-dioxaspiro[4.5]decane compounds, crucial in the creation of specific stereoisomers for pharmaceutical applications (C. Iwata et al., 1988).

• Aminocarbonylation in Drug Synthesis : R. Farkas et al. (2015) explored aminocarbonylation reactions using 1,4-dioxaspiro[4.5]decan-6-yl derivatives, important for the synthesis of acrylamides in drug development (R. Farkas, Andea Petz & L. Kollár, 2015).

Safety and Hazards

2,6-Dioxaspiro[4.5]decan-9-one is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. It should be handled with protective gloves, protective clothing, eye protection, and face protection.

Future Directions

The future directions for the study of 2,6-Dioxaspiro[4.5]decan-9-one could involve further exploration of its synthesis, chemical reactions, and potential applications. As of now, there is limited information available on this compound.